6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-9-methylpurine
• InChI: InChI=1S/C18H22N6/c1-13-5-4-6-15(14(13)2)23-7-9-24(10-8-23)18-16-17(19-11-20-18)22(3)12-21-16/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: RCXUVNMOLZMJCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C3=NC=NC4=C3N=CN4C)C
• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol

Description

6-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine, also known as 6-MMPP, is a synthetic purine derivative that has been studied for its potential applications in scientific research. It is a small molecule that can be used in various experiments to study cellular processes, such as cell proliferation and apoptosis. 6-MMPP is also known to interact with certain receptors, such as the GABA and glutamate receptors, and has been studied for its potential therapeutic applications.

Scientific Research Applications

6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine has been studied for its potential applications in scientific research. It has been used in various experiments to study cellular processes, such as cell proliferation and apoptosis. It has also been studied for its potential therapeutic applications, as it has been shown to interact with certain receptors, such as the GABA and glutamate receptors, and has been shown to have neuroprotective effects. In addition, this compound has been studied for its potential applications in the treatment of various diseases, such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

Target of Action

Structurally similar compounds, such as arylpiperazine based alpha1-adrenergic receptors antagonists, have been shown to target alpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are associated with numerous neurodegenerative and psychiatric conditions .

Mode of Action

Similar compounds have been shown to exhibit alpha1-adrenergic affinity . This suggests that the compound may interact with its targets by binding to alpha1-adrenergic receptors, potentially leading to changes in cellular signaling.

Biochemical Pathways

Alpha1-adrenergic receptors, which are potential targets of this compound, play a significant role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate . Therefore, the compound may affect these pathways and their downstream effects.

Pharmacokinetics

Similar compounds have been studied for their pharmacokinetic profile

Result of Action

Based on the potential interaction with alpha1-adrenergic receptors, it can be hypothesized that the compound may influence cellular signaling and muscle contraction .

Advantages and Limitations for Lab Experiments

The advantages of using 6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine in lab experiments include its small size, which makes it easy to handle and store. It is also relatively inexpensive and can be synthesized in a straightforward three-step process. The main limitation of using this compound in lab experiments is that its mechanism of action is still not fully understood, which may limit its applications in certain experiments.

Future Directions

There are a number of potential future directions for 6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine research. First, further research should be conducted to better understand its mechanism of action. This could include studying its interactions with various receptors and its effects on various biochemical and physiological processes. In addition, further research should be conducted to explore its potential therapeutic applications. This could include studying its potential applications in the treatment of various diseases, such as Parkinson's disease and Alzheimer's disease. Finally, further research should be conducted to explore its potential applications in other areas, such as drug delivery and diagnostics.

Synthesis Methods

6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine can be synthesized from 2,3-dimethylphenyl piperazine via a three-step process. The first step involves the conversion of 2,3-dimethylphenyl piperazine to 2,3-dimethylphenylpiperazine-4-carboxylic acid. This is achieved through the reaction of 2,3-dimethylphenyl piperazine with bromoacetyl bromide in acetic acid. The second step involves the conversion of 2,3-dimethylphenylpiperazine-4-carboxylic acid to this compound. This is achieved through the reaction of 2,3-dimethylphenylpiperazine-4-carboxylic acid with potassium hydroxide in methanol. The third step involves the conversion of this compound to its corresponding amide, which is achieved through the reaction of this compound with an amine, such as 1-ethylpiperazine, in methanol.